Cas no 110374-16-8 (4-Desmethoxy Omeprazole)

• Product Name: 4-Desmethoxy Omeprazole
• CAS No: 110374-16-8
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• MDL: MFCD08272115
• CID: 128799
• PubChem ID: 46781146
• Update Time: 2025-04-18

4-Desmethoxy Omeprazole Chemical and Physical Properties

Names and Identifiers

• 2-(((3,5-Dimethylpyridin-2-yl)methyl)sulfinyl)-5-methoxy-1H-benzo[d]imidazole
• 5-METHOXY-2-[(3,5-DIMETHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE
• 1H-Benzimidazole, 2-[[(3,5- dimethyl-2-pyridinyl)methyl] sulfinyl]-6-methoxy-
• 2-[(3,5-dimethylpyridin-2-yl)methylsulfinyl]-6-methoxy-1H-benzimidazole
• 4-Desmethoxy Omeprazole
• 2-[[(3,5-Dimethyl-2-pyridinyl)methyl]sulfinyl]-6-methoxy-1H-benzimidazole
• Omeprazole impurity B [EP]
• Omeprazole magnesium impurity B [EP]
• UNII-0S4HQG5KFN
• 2-[(RS)-[(3,5-dimethylpyridin-2-yl)methyl]sulphinyl]-5-methoxy-1h-benzimidazole
• 2-[[(3,5-Dimethyl-2-pyridinyl)methyl]sulfinyl]--6-methoxy-1H-benzimidazol
• 2-[(RS)-[(3,5-Dimethylpyridin-2-yl)methyl]sulfinyl]-5-methoxy-1H-benzimidazole
• Omeprazole impurity B
• EsoMeprazol iMpurity B
• EsoMeprazole iMpurity B
• Esomeprazole Impurity-02
• OMeprazole EP IMpurity B
• OMeprazole IMpurity – B (EP)
• Esomeprazole sodium impurity B
• H 180
• (+/-)-2-(((3,5-Dimethylpyridin-2-yl)methyl)sulfinyl)-5-methoxy-1H-benzimidazole
• AS-39369
• FT-0666064
• J-002419
• A1-03339
• OMEPRAZOLE IMPURITY B [EP IMPURITY]
• 5-methoxy-2-[(3,5-dimethylpyridin-2-yl)methylsulfinyl]-1h-benzimidazole
• AC-30010
• SCHEMBL12036475
• H-180/29
• MFCD08272115
• Esomeprazole Impurity B; 4-Desmethoxy Omeprazole;Omeprazole EP Impurity B
• CS-0109385
• OMEPRAZOLE MAGNESIUM IMPURITY B [EP IMPURITY]
• 2-[(RS)-[(3,5-Dimethylpyridin-2-yl)methyl]sulphinyl]-5-methoxy-1H-benz-imidazole
• Q27237172
• AKOS016007959
• 0S4HQG5KFN
• 110374-16-8
• 1H-Benzimidazole, 2-(((3,5-dimethyl-2-pyridinyl)methyl)sulfinyl)-6-methoxy-
• PD061140
• A898909
• rel-2-[[(3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-6-methoxy-1h-benzimidazole
• 2-((RS)-((3,5-Dimethylpyridin-2-yl)methyl)sulfinyl)-5-methoxy-1H-benzimidazole
• BCP21302
• HY-135111
• AKOS030241549
• H 180/29
• 5-METHOXY-2-[(3,5-DIMETHYL
• Omeprazole Imp. B
• 2-{[(3,5-dimethylpyridin-2-yl)methyl]sulfinyl}-5-methoxy-1H-benzimidazole
• STL451002
• 2-[(3,5-DIMETHYLPYRIDIN-2-YL)METHANESULFINYL]-5-METHOXY-1H-1,3-BENZODIAZOLE
• (R)-2-(((3,5-Dimethylpyridin-2-yl)methyl)sulfinyl)-5-methoxy-1H-benzo[d]imidazole

• MDL： MFCD08272115
• Inchi： 1S/C16H17N3O2S/c1-10-6-11(2)15(17-8-10)9-22(20)16-18-13-5-4-12(21-3)7-14(13)19-16/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key： ZMXZYNHJPJEPAE-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 315.10400
• Monoisotopic Mass: 315.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >142°C (dec.)
• Boiling Point: 584.7±60.0 °C at 760 mmHg
• Flash Point: 307.4±32.9 °C
• Refractive Index: 1.687
• Solubility: Almost insoluble (0.05 g/l) (25 º C),
• PSA: 87.08000
• LogP: 3.75680
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Desmethoxy Omeprazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,2-8°C